Cas no 213697-66-6 (3-Pentanone, 2-(3,5-dimethylphenyl)-4-methyl-)

• Product Name: 3-Pentanone, 2-(3,5-dimethylphenyl)-4-methyl-
• CAS No: 213697-66-6
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 1400985
• Update Time: 2024-08-16

3-Pentanone, 2-(3,5-dimethylphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(3,5-dimethylphenyl)-4-methyl-

• Inchi： 1S/C14H20O/c1-9(2)14(15)12(5)13-7-10(3)6-11(4)8-13/h6-9,12H,1-5H3
• InChI Key： XSZGUOPSEUUXMK-UHFFFAOYSA-N
• SMILES： CC(C1=CC(C)=CC(C)=C1)C(=O)C(C)C

Computed Properties

• Exact Mass: 204.1515

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 279.6±9.0 °C(Predicted)
• PSA: 17.07